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Compound of Interest

Compound Name: 2,4-Dinitroacetanilide

Cat. No.: B1580933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Dinitroacetanilide, also known as N-(2,4-dinitrophenyl)acetamide, is a nitroaromatic

compound of significant interest in organic synthesis and as a potential intermediate in the

development of pharmaceuticals and other bioactive molecules.[1] Its chemical structure,

featuring a dinitrophenyl group attached to an acetamide moiety, imparts distinct reactivity and

physical properties. The two electron-withdrawing nitro groups strongly influence the chemistry

of the aromatic ring and the amide linkage, making it a versatile building block for further

chemical modification. This guide provides a comprehensive overview of its chemical

properties, synthesis, reactions, and spectral characterization, intended for professionals in

research and development.

Chemical and Physical Properties
The fundamental properties of 2,4-Dinitroacetanilide are summarized below. The compound

typically appears as a yellow crystalline solid.[1] It is generally soluble in organic solvents like

ethanol and acetone and has limited solubility in water.[1]
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Property Value Reference

CAS Number 610-53-7 [2][3][4]

Molecular Formula C₈H₇N₃O₅ [2][3][4]

Molecular Weight 225.16 g/mol [2][3]

Melting Point ~180 °C [5]

Appearance Yellow crystalline solid [1]

IUPAC Name N-(2,4-dinitrophenyl)acetamide [1]

Synonyms

2',4'-Dinitroacetanilide, 1-

Acetamido-2,4-dinitrobenzene,

Acetamide, N-(2,4-

dinitrophenyl)-

[2][4]

Synthesis and Reactions
2,4-Dinitroacetanilide is primarily synthesized through the acetylation of 2,4-dinitroaniline. Its

most characteristic reaction is the reverse process: acid-catalyzed hydrolysis to regenerate the

parent aniline.

Synthesis: Acetylation of 2,4-Dinitroaniline
The synthesis involves the reaction of 2,4-dinitroaniline with an acetylating agent, typically

acetic anhydride or acetyl chloride, often in the presence of a catalyst or solvent.
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Reactants

Products
2,4-Dinitroaniline

2,4-Dinitroacetanilide

+ (CH₃CO)₂O

Acetic Anhydride

Acetic Acid+ H₂O (side product)

Click to download full resolution via product page

Caption: Synthesis of 2,4-Dinitroacetanilide via acetylation.

Experimental Protocol: Synthesis of 2,4-Dinitroacetanilide

Setup: In a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add 2,4-dinitroaniline (5.0 g, 27.3 mmol).

Reagent Addition: Carefully add acetic anhydride (10 mL, 106 mmol) to the flask.

Heating: Heat the reaction mixture to reflux (approximately 140°C) using a heating mantle.

Maintain reflux for 30 minutes, during which the solid aniline should dissolve.

Isolation: After cooling to room temperature, slowly pour the reaction mixture into 100 mL of

cold water with vigorous stirring.

Precipitation: The product, 2,4-Dinitroacetanilide, will precipitate as a yellow solid.

Filtration and Washing: Collect the solid by vacuum filtration using a Büchner funnel. Wash

the crude product thoroughly with cold water to remove acetic acid and any unreacted acetic

anhydride.

Purification: Recrystallize the crude product from ethanol to obtain purified yellow crystals of

2,4-Dinitroacetanilide.
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Drying: Dry the purified product in a desiccator or a vacuum oven at a low temperature.

Reaction: Hydrolysis of 2,4-Dinitroacetanilide
The amide bond in 2,4-Dinitroacetanilide can be cleaved under acidic conditions to yield 2,4-

dinitroaniline and acetic acid.

Reactants

Products

2,4-Dinitroacetanilide

2,4-Dinitroaniline
+ H₂O, H⁺

Acetic Acid

+ H₂O, H⁺

Click to download full resolution via product page

Caption: Acid-catalyzed hydrolysis of 2,4-Dinitroacetanilide.

Experimental Protocol: Acid-Catalyzed Hydrolysis

Setup: Place 2,4-Dinitroacetanilide (2.0 g, 8.88 mmol) in a 100 mL round-bottom flask.

Acid Addition: Add 20 mL of 70% sulfuric acid to the flask.

Heating: Gently heat the mixture under reflux for 30-60 minutes, or until the solution

becomes clear.

Precipitation: Allow the mixture to cool to room temperature, then carefully pour it over 100 g

of crushed ice in a beaker.

Neutralization: Slowly neutralize the acidic solution with a 10% sodium hydroxide solution

until it is alkaline (check with pH paper). The product, 2,4-dinitroaniline, will precipitate out as
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a yellow solid.

Isolation: Collect the precipitate by vacuum filtration and wash it with a large volume of cold

water.

Purification: The crude 2,4-dinitroaniline can be recrystallized from aqueous ethanol to yield

a purified product.

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 2,4-Dinitroacetanilide.

Infrared (IR) Spectroscopy
The IR spectrum of 2,4-Dinitroacetanilide displays characteristic absorption bands

corresponding to its functional groups. Key peaks include:

N-H Stretch: A peak around 3300-3400 cm⁻¹ corresponding to the amide N-H bond.

C=O Stretch (Amide I): A strong absorption band around 1680-1700 cm⁻¹ for the carbonyl

group.

N-O Stretch (Nitro Groups): Strong, sharp peaks around 1530 cm⁻¹ (asymmetric) and 1350

cm⁻¹ (symmetric) are indicative of the two nitro groups.

C-H Aromatic Stretch: Peaks typically appear above 3000 cm⁻¹.

The spectrum is available for review in the NIST Chemistry WebBook.[4]

Mass Spectrometry
Electron ionization mass spectrometry (EI-MS) of 2,4-Dinitroacetanilide shows a molecular

ion peak [M]⁺ at m/z 225, corresponding to its molecular weight.[4] Common fragmentation

patterns involve the loss of the acetyl group and nitro groups. A detailed mass spectrum can be

found in the NIST database.[4]

Safety and Handling
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Specific toxicology data for 2,4-Dinitroacetanilide is not widely available. However, based on

its structure and the properties of the related compound, 2,4-dinitroaniline, it should be handled

with care.

General Hazards: Nitroaromatic compounds are often toxic and can be absorbed through the

skin.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat when handling this compound.

Handling: Use in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

Avoid contact with skin and eyes.

Storage: Store in a cool, dry, well-ventilated place away from incompatible materials such as

strong oxidizing agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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